Cas no 1447948-91-5 (1-Isopropyl-1,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine)
1-Isopropyl-1,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine Chemical and Physical Properties
Names and Identifiers
-
- 1-Isopropyl-1,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine
- 4-Cyclopentapyrazolamine, 1,4,5,6-tetrahydro-1-(1-methylethyl)-
-
- Inchi: 1S/C9H15N3/c1-6(2)12-9-4-3-8(10)7(9)5-11-12/h5-6,8H,3-4,10H2,1-2H3
- InChI Key: XTUIXWMUUZJCDL-UHFFFAOYSA-N
- SMILES: N1=CC2C(N)CCC=2N1C(C)C
1-Isopropyl-1,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM505319-1g |
1-Isopropyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-4-amine |
1447948-91-5 | 97% | 1g |
$593 | 2022-06-12 |
1-Isopropyl-1,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 1-Isopropyl-1,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine
Introduction to 1-Isopropyl-1,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine (CAS No. 1447948-91-5)
1-Isopropyl-1,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine, with the CAS number 1447948-91-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopentapyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anticonvulsant effects.
The chemical structure of 1-Isopropyl-1,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine consists of a cyclopentapyrazole ring system with an isopropyl group attached to the nitrogen atom at the 1-position. The presence of the isopropyl group imparts additional stability and lipophilicity to the molecule, which can enhance its bioavailability and cellular permeability. These properties make it an attractive candidate for further investigation in drug discovery and development.
Recent studies have highlighted the potential therapeutic applications of 1-Isopropyl-1,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that it could be a valuable lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 1-Isopropyl-1,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine has also shown promising results in preclinical studies for its analgesic effects. Research conducted by a team at the University of California demonstrated that this compound effectively reduces pain responses in animal models of neuropathic pain. The mechanism of action appears to involve modulation of nociceptive pathways in the central nervous system.
The pharmacokinetic profile of 1-Isopropyl-1,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine has been extensively studied to understand its behavior in biological systems. Data from in vitro and in vivo experiments indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good plasma stability. Its lipophilic nature allows it to cross biological membranes efficiently, which is crucial for achieving therapeutic concentrations at target sites.
Toxicity studies have also been conducted to assess the safety profile of 1-Isopropyl-1,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine. Results from these studies suggest that it has a wide therapeutic window and low toxicity at clinically relevant doses. This favorable safety profile makes it a promising candidate for further clinical evaluation.
In conclusion, 1-Isopropyl-1,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine (CAS No. 1447948-91-5) is a promising compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive target for drug development. Ongoing research continues to explore its mechanisms of action and optimize its formulation for clinical use. As more data becomes available from preclinical and clinical studies, it is expected that this compound will play an important role in advancing the treatment options for inflammatory and pain-related conditions.
1447948-91-5 (1-Isopropyl-1,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)